N-nonyl-4-{(E)-[4-(piperidin-1-ylsulfonyl)phenyl]diazenyl}aniline
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Overview
Description
Preparation Methods
Chemical Reactions Analysis
N-nonyl-4-{(E)-[4-(piperidin-1-ylsulfonyl)phenyl]diazenyl}aniline undergoes various chemical reactions, including:
Scientific Research Applications
N-nonyl-4-{(E)-[4-(piperidin-1-ylsulfonyl)phenyl]diazenyl}aniline has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of N-nonyl-4-{(E)-[4-(piperidin-1-ylsulfonyl)phenyl]diazenyl}aniline involves its interaction with specific molecular targets and pathways. For example, it can inhibit enzymes such as dihydrofolate reductase (DHFR), leading to the disruption of folate metabolism and subsequent inhibition of cell proliferation . Additionally, it can bind to proteins and interfere with their function, resulting in various biological effects .
Comparison with Similar Compounds
N-nonyl-4-{(E)-[4-(piperidin-1-ylsulfonyl)phenyl]diazenyl}aniline can be compared with other similar compounds, such as:
Phenylpiperidines: These compounds have a phenyl moiety directly attached to piperidine and exhibit various pharmacological effects, including morphine-like activity.
N-(piperidine-4-yl) benzamide compounds: These compounds have been investigated for their anticancer properties and show structural similarities with this compound.
The uniqueness of this compound lies in its specific combination of functional groups, which confer distinct chemical and biological properties .
Properties
CAS No. |
736938-98-0 |
---|---|
Molecular Formula |
C26H38N4O2S |
Molecular Weight |
470.7 g/mol |
IUPAC Name |
N-nonyl-4-[(4-piperidin-1-ylsulfonylphenyl)diazenyl]aniline |
InChI |
InChI=1S/C26H38N4O2S/c1-2-3-4-5-6-7-9-20-27-23-12-14-24(15-13-23)28-29-25-16-18-26(19-17-25)33(31,32)30-21-10-8-11-22-30/h12-19,27H,2-11,20-22H2,1H3 |
InChI Key |
FVLFLPGHIFVXJT-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCNC1=CC=C(C=C1)N=NC2=CC=C(C=C2)S(=O)(=O)N3CCCCC3 |
Origin of Product |
United States |
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